Cas no 1639425-20-9 (4-methoxy-2-(1-methyl-1H-pyrazol-3-yl)phenol)

• Product Name: 4-methoxy-2-(1-methyl-1H-pyrazol-3-yl)phenol
• CAS No: 1639425-20-9
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 6271697
• PubChem ID: 136710966
• Update Time: 2025-06-13

4-methoxy-2-(1-methyl-1H-pyrazol-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-2-(1-methyl-1H-pyrazol-3-yl)phenol
• EN300-739111
• 1639425-20-9

• Inchi： 1S/C11H12N2O2/c1-13-6-5-10(12-13)9-7-8(15-2)3-4-11(9)14/h3-7,14H,1-2H3
• InChI Key： HOPVMPNQVUJYRH-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(=C1)C1C=CN(C)N=1)O

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.3Ų

Additional information on 4-methoxy-2-(1-methyl-1H-pyrazol-3-yl)phenol

Comprehensive Overview of 4-methoxy-2-(1-methyl-1H-pyrazol-3-yl)phenol (CAS No. 1639425-20-9): Properties, Applications, and Industry Insights

The compound 4-methoxy-2-(1-methyl-1H-pyrazol-3-yl)phenol (CAS No. 1639425-20-9) is a specialized organic molecule gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This phenol derivative incorporates a methoxy group and a methylpyrazole moiety, making it a versatile intermediate for synthesizing biologically active compounds. Its molecular formula, C₁₁H₁₂N₂O₂, reflects a balanced hydrophobicity ideal for drug design, while the pyrazole ring enhances binding affinity in target interactions.

Recent studies highlight the growing demand for heterocyclic compounds like 4-methoxy-2-(1-methyl-1H-pyrazol-3-yl)phenol in developing kinase inhibitors and anti-inflammatory agents. Researchers are particularly interested in its potential as a scaffold for medicinal chemistry, given the pyrazole's prevalence in FDA-approved drugs. The methoxy-phenol segment also contributes to antioxidant properties, aligning with trends in neuroprotective drug discovery—a hot topic in 2024 due to rising neurodegenerative disease cases globally.

From a synthetic perspective, this compound exemplifies modern green chemistry principles. Its production often employs catalytic cross-coupling reactions, minimizing waste—a critical consideration as industries face stricter environmental regulations. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting standards for preclinical research. These qualities make it valuable for high-throughput screening platforms, where reproducibility is paramount.

Beyond pharmaceuticals, CAS 1639425-20-9 shows promise in agrochemical formulations. The pyrazole-phenol structure exhibits herbicidal activity by disrupting plant hormone pathways, addressing the urgent need for eco-friendly pesticides amid climate change challenges. Patent analyses reveal its incorporation in next-generation crop protection agents with reduced soil persistence—answering frequent queries about sustainable agriculture chemicals in search engines.

Storage and handling recommendations emphasize stability under inert atmospheres at -20°C, with solubility data in DMSO and ethanol facilitating laboratory workflows. These practical details respond to common user searches about compound solubility and storage conditions. Notably, its low acute toxicity profile (per preliminary assays) enhances safety for researchers—a key concern in academic and industrial forums discussing laboratory chemical safety.

The commercial availability of 4-methoxy-2-(1-methyl-1H-pyrazol-3-yl)phenol through major chemical suppliers has expanded since 2023, with pricing trends reflecting increased adoption. Market analysts correlate this with the broader fine chemicals boom driven by biotech investments. For purchasers, understanding batch-to-batch consistency and scalability remains crucial—frequently searched terms in procurement circles.

Ongoing research explores derivatization strategies to enhance the compound's bioavailability, particularly for CNS-targeting drugs. Computational modeling suggests that modifications to its methoxy group could improve blood-brain barrier penetration, a recurring theme in drug delivery optimization discussions. Such applications position it as a compelling case study for structure-activity relationship (SAR) analyses in graduate-level organic chemistry courses.

In summary, CAS 1639425-20-9 represents an intersection of innovation across multiple disciplines. Its dual utility in life sciences and material chemistry (as a ligand for metal-organic frameworks) exemplifies the convergence trend dominating modern chemical research. As AI-assisted molecular design accelerates, this compound's structural versatility ensures its relevance in addressing pressing global health and environmental challenges.